Cas no 155294-62-5 (NB-598 Maleate)

• Product Name: NB-598 Maleate
• CAS No: 155294-62-5
• MF: C₃₁H₃₅NO₅S₂
• MW: 565.743306398392
• MDL: MFCD22665748
• CID: 2083272
• Update Time: 2025-06-08

NB-598 Maleate Chemical and Physical Properties

Names and Identifiers

• NB598
• NB598 Maleate
• (E)-3-([3,3'-Bithiophen]-5-ylmethoxy)-N-(6,6-dimethyl-2-hepten-4-ynyl)-N-ethyl-benzenemethanamine (Z)-2-butenedioate (1:1)
• NB-598 (Maleate)
• NB-598 Maleate

• MDL： MFCD22665748
• Inchi： 1S/C27H31NOS2.C4H4O4/c1-5-28(14-8-6-7-13-27(2,3)4)18-22-10-9-11-25(16-22)29-19-26-17-24(21-31-26)23-12-15-30-20-23;5-3(6)1-2-4(7)8/h6,8-12,15-17,20-21H,5,14,18-19H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b8-6+;2-1-
• InChI Key： QGUWPAYJKVJWEK-JVTXGDFZSA-N
• SMILES： S1C=C(C2=CSC=C2)C=C1COC1=CC=CC(=C1)CN(C/C=C/C#CC(C)(C)C)CC.OC(/C=C\C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 11

NB-598 Maleate Security Information

• Storage Condition：4°C, stored under nitrogen

Additional information on NB-598 Maleate

Comprehensive Overview of NB-598 Maleate (CAS No. 155294-62-5): Mechanism, Applications, and Research Insights

NB-598 Maleate (CAS No. 155294-62-5) is a biologically active compound that has garnered significant attention in pharmacological and biochemical research. As a selective inhibitor of squalene epoxidase, it plays a pivotal role in modulating cholesterol biosynthesis pathways. This article delves into the molecular properties, therapeutic potential, and current research trends surrounding NB-598 Maleate, addressing common queries such as "How does NB-598 Maleate work?" and "What are the applications of CAS 155294-62-5?".

The compound's mechanism of action centers on its ability to inhibit squalene epoxidase, a key enzyme in the cholesterol synthesis pathway. By targeting this enzyme, NB-598 Maleate effectively reduces the production of cholesterol precursors, making it a subject of interest for studies related to hypercholesterolemia and cardiovascular diseases. Researchers have also explored its potential in cancer therapy, given the reliance of certain tumors on cholesterol for membrane synthesis and signaling.

Recent advancements in lipid metabolism research have reignited interest in NB-598 Maleate. With the growing prevalence of metabolic disorders, scientists are investigating its efficacy in combination therapies. For instance, questions like "Can NB-598 Maleate be used with statins?" highlight the compound's relevance in modern pharmacotherapy. Preliminary studies suggest synergistic effects when combined with HMG-CoA reductase inhibitors, though clinical validation remains ongoing.

From a structural perspective, NB-598 Maleate features a maleate salt formulation, enhancing its solubility and bioavailability. This characteristic is critical for in vivo studies, where consistent pharmacokinetic profiles are essential. The compound's CAS No. 155294-62-5 is frequently cited in patent literature, underscoring its commercial and academic value. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity and stability.

Beyond its biochemical applications, NB-598 Maleate is a staple in high-throughput screening assays. Its specificity for squalene epoxidase makes it a valuable tool for identifying novel modulators of lipid pathways. Researchers often inquire about "Where to buy NB-598 Maleate?" or "What is the price of CAS 155294-62-5?", reflecting its demand in both academic and industrial settings. Reputable suppliers typically provide it in milligram to gram quantities, accompanied by detailed certificates of analysis.

In summary, NB-598 Maleate (CAS No. 155294-62-5) exemplifies the intersection of medicinal chemistry and translational research. Its dual role as a research tool and a potential therapeutic agent continues to inspire studies across diverse fields, from cardiovascular health to oncology. As scientific inquiry evolves, this compound remains a focal point for addressing pressing questions in drug discovery and metabolic engineering.